Cas no 391668-77-2 (tert-butyl N-(5-formyl-1,3-thiazol-2-yl)carbamate)

• Product Name: tert-butyl N-(5-formyl-1,3-thiazol-2-yl)carbamate
• CAS No: 391668-77-2
• MF: C₉H₁₂N₂O₃S
• MW: 228.268180847168
• MDL: MFCD09834789
• CID: 299200
• PubChem ID: 53393345
• Update Time: 2025-10-29

tert-butyl N-(5-formyl-1,3-thiazol-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (5-formylthiazol-2-yl)carbamate
• (5-FORMYL-THIAZOL-2-YL)-CARBAMIC ACID TERT-BUTYL ESTER
• Carbamic acid, N-(5-formyl-2-thiazolyl)-, 1,1-dimethylethyl ester
• hiazol-2-ylcarbamate
• TERT-BUTYL 5-FORMYLTHIAZOL-2-YLCARBAMATE
• tert-butyl N-(5-formyl-1,3-thiazol-2-yl)carbamate
• tert-Butyl N-(5-Formylthiazol-2-yl)carbamate
• AB52786
• AG-F-38246
• ANW-72764
• CTK4I1018
• PubChem9964
• Carbamic acid, (5-formyl-2-thiazolyl)-, 1,1-dimethylethyl ester
• LKFCHUSAPKBABQ-UHFFFAOYSA-N
• CM10834
• AS-53636
• SY031639
• Z1505695592
• 2-(Boc-amino)thiazole-5-carbaldehyde
• tert-Butyl 5-formyl-1,3-thiazol-2-ylcarbamate
• J-524737
• 2-tert-butyloxycarbonylaminothiazole-5-carbaldehyde
• AKOS015904480
• EN300-196145
• P16795
• 391668-77-2
• tert-Butyl(5-formylthiazol-2-yl)carbamate
• MFCD09834789
• SCHEMBL640612
• A824436
• TERT-BUTYL (5-FORMYL-1,3-THIAZOL-2-YL)CARBAMATE
• DTXSID10693866
• FT-0685259
• CS-0054089
• DB-069769

• MDL： MFCD09834789
• Inchi： 1S/C9H12N2O3S/c1-9(2,3)14-8(13)11-7-10-4-6(5-12)15-7/h4-5H,1-3H3,(H,10,11,13)
• InChI Key： LKFCHUSAPKBABQ-UHFFFAOYSA-N
• SMILES： S1C(C=O)=CN=C1NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 228.05700
• Monoisotopic Mass: 228.05686342g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 96.5
• XLogP3: 1.6

Experimental Properties

• Density: 1.320±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (1.3 g/l) (25 º C),
• PSA: 96.53000
• LogP: 2.37560
• Vapor Pressure: NO data available

tert-butyl N-(5-formyl-1,3-thiazol-2-yl)carbamate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,5-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,5-disubstituted thiazoles

Additional information on tert-butyl N-(5-formyl-1,3-thiazol-2-yl)carbamate

Comprehensive Overview of tert-butyl N-(5-formyl-1,3-thiazol-2-yl)carbamate (CAS No. 391668-77-2)

tert-butyl N-(5-formyl-1,3-thiazol-2-yl)carbamate (CAS No. 391668-77-2) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. This compound, featuring a thiazole core with a formyl group and a carbamate protecting group, serves as a versatile intermediate in the synthesis of bioactive molecules. Its unique structure makes it valuable for designing inhibitors, catalysts, and other functional materials. Researchers often explore its reactivity in cross-coupling reactions and heterocyclic chemistry, aligning with trends in sustainable and efficient synthetic methodologies.

In recent years, the demand for tert-butyl N-(5-formyl-1,3-thiazol-2-yl)carbamate has surged due to its role in developing small-molecule drugs and bioconjugates. With the rise of AI-driven drug discovery and high-throughput screening, this compound has gained attention for its potential in targeting enzymes and receptors. Its CAS No. 391668-77-2 is frequently searched in scientific databases, reflecting its relevance in medicinal chemistry and material science. Additionally, its stability under mild conditions makes it suitable for green chemistry applications, a growing focus in industrial research.

The synthesis of tert-butyl N-(5-formyl-1,3-thiazol-2-yl)carbamate typically involves multistep organic reactions, including Boc protection and Vilsmeier-Haack formylation. These methods are optimized for yield and purity, critical for scaling up production. Analytical techniques like NMR spectroscopy and HPLC are employed to characterize the compound, ensuring compliance with regulatory standards. As precise synthesis becomes a hot topic in organic chemistry forums, this compound exemplifies the intersection of innovation and practicality.

Beyond pharmaceuticals, tert-butyl N-(5-formyl-1,3-thiazol-2-yl)carbamate is investigated for its role in advanced materials, such as conductive polymers and sensors. Its thiazole moiety contributes to electron delocalization, enhancing material properties. This aligns with searches for functionalized heterocycles and smart materials, addressing needs in electronics and nanotechnology. The compound’s adaptability underscores its importance in interdisciplinary research.

In conclusion, tert-butyl N-(5-formyl-1,3-thiazol-2-yl)carbamate (CAS No. 391668-77-2) is a pivotal building block in modern chemistry. Its applications span drug development, material science, and sustainable synthesis, resonating with current scientific priorities. As researchers seek efficient synthetic routes and novel applications, this compound remains a focal point in innovation-driven industries.